2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfanyl-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C25H26F3N3O2S/c26-25(27,28)18-9-11-19(12-10-18)29-23(32)17-34-22-15-31(21-8-4-3-7-20(21)22)16-24(33)30-13-5-1-2-6-14-30/h3-4,7-12,15H,1-2,5-6,13-14,16-17H2,(H,29,32)
• InChI Key: FRTNNSFHTCZKMT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C25H26F3N3O2S
• Molecular Weight: 489.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The azepan-1-yl group would introduce a seven-membered ring into the structure, while the indole group would add a fused ring system. The trifluoromethylphenyl group would add an aromatic ring with a trifluoromethyl substituent.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. The indole group, for example, is known to undergo electrophilic substitution reactions. The azepan-1-yl group could potentially undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar indole and azepan-1-yl groups could increase its solubility in polar solvents, while the trifluoromethylphenyl group could increase its lipophilicity.

Future Directions

Given the potential biological activity of this compound, future research could focus on exploring its interactions with various biological targets. Additionally, modifications of the compound could be explored to optimize its activity and selectivity.